10-Hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one
10-Hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one
Cassiaside c belongs to the class of organic compounds known as naphthopyranone glycosides. Naphthopyranone glycosides are compounds containing a carbohydrate moiety glycosidically linked to a naphthopyranone moiety. Cassiaside c exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cassiaside c is primarily located in the cytoplasm. Outside of the human body, cassiaside c can be found in coffee and coffee products, herbs and spices, and pulses. This makes cassiaside c a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
119170-52-4
VCID:
VC0038634
InChI:
InChI=1S/C27H32O15/c1-9-3-10-4-11-5-12(37-2)6-13(16(11)20(31)17(10)25(36)39-9)40-27-24(35)22(33)19(30)15(42-27)8-38-26-23(34)21(32)18(29)14(7-28)41-26/h3-6,14-15,18-19,21-24,26-35H,7-8H2,1-2H3
SMILES:
CC1=CC2=CC3=CC(=CC(=C3C(=C2C(=O)O1)O)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)OC
Molecular Formula:
C26H30O14
Molecular Weight:
596.5 g/mol
10-Hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one
CAS No.: 119170-52-4
Main Products
VCID: VC0038634
Molecular Formula: C26H30O14
Molecular Weight: 596.5 g/mol
![10-Hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one - 119170-52-4](/images/no_structure.jpg)
| CAS No. | 119170-52-4 |
|---|---|
| Product Name | 10-Hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one |
| Molecular Formula | C26H30O14 |
| Molecular Weight | 596.5 g/mol |
| IUPAC Name | 10-hydroxy-7-methoxy-3-methyl-9-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[g]isochromen-1-one |
| Standard InChI | InChI=1S/C27H32O15/c1-9-3-10-4-11-5-12(37-2)6-13(16(11)20(31)17(10)25(36)39-9)40-27-24(35)22(33)19(30)15(42-27)8-38-26-23(34)21(32)18(29)14(7-28)41-26/h3-6,14-15,18-19,21-24,26-35H,7-8H2,1-2H3 |
| Standard InChIKey | JVWGLNARQPBBMZ-MYDOPKHDSA-N |
| SMILES | CC1=CC2=CC3=CC(=CC(=C3C(=C2C(=O)O1)O)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)OC |
| Canonical SMILES | CC1=CC2=CC3=CC(=CC(=C3C(=C2C(=O)O1)O)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)OC |
| Melting Point | 235-237°C |
| Physical Description | Solid |
| Description | Cassiaside c belongs to the class of organic compounds known as naphthopyranone glycosides. Naphthopyranone glycosides are compounds containing a carbohydrate moiety glycosidically linked to a naphthopyranone moiety. Cassiaside c exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cassiaside c is primarily located in the cytoplasm. Outside of the human body, cassiaside c can be found in coffee and coffee products, herbs and spices, and pulses. This makes cassiaside c a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14189968 |
| Last Modified | Nov 12 2021 |
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